Cas no 141434-16-4 (benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate)

• Product Name: benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate
• CAS No: 141434-16-4
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6182433
• PubChem ID: 165936071
• Update Time: 2025-05-22

benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6939688
• benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate
• 141434-16-4

• Inchi： 1S/C14H17NO3/c16-9-12-6-7-13(8-12)15-14(17)18-10-11-4-2-1-3-5-11/h1-7,12-13,16H,8-10H2,(H,15,17)/t12-,13+/m0/s1
• InChI Key： DOFAICZBKUBCHL-QWHCGFSZSA-N
• SMILES： OC[C@H]1C=C[C@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate

Benzyl N-[(1S,4R)-4-(Hydroxymethyl)cyclopent-2-en-1-yl]carbamate: A Comprehensive Overview

Benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate, also known by its CAS number 141434-16-4, is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety. The stereochemistry of the compound is defined by the (1S,4R) configuration of the cyclopentenyl ring, which plays a crucial role in its chemical properties and biological activity.

The synthesis of benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate involves a series of intricate reactions. Recent studies have highlighted the importance of stereocontrol in the synthesis of such compounds to ensure high yields and optimal purity. Researchers have employed various methodologies, including enantioselective catalysis and asymmetric synthesis, to achieve the desired stereochemistry. These advancements have significantly improved the efficiency of the synthesis process and opened new avenues for its application in drug discovery.

One of the most promising applications of this compound lies in its potential as a chiral auxiliary in organic synthesis. The use of chiral auxiliaries has become increasingly popular in recent years due to their ability to induce high enantioselectivity in reactions. Studies have demonstrated that benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate can effectively serve as a chiral auxiliary in various reactions, including aldol additions and Michael additions. This has made it a valuable tool in the synthesis of complex molecules with high enantiomeric excess.

In addition to its role as a chiral auxiliary, this compound has also been explored for its potential in drug delivery systems. Its unique structure allows for controlled release of active pharmaceutical ingredients (APIs), making it an attractive candidate for targeted drug delivery. Recent research has focused on optimizing its compatibility with various APIs and improving its biodegradability to minimize environmental impact.

The biological activity of benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]carbamate has also been a subject of extensive investigation. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For instance, it has demonstrated significant activity against proteases and kinases, which are key targets in cancer therapy and inflammatory diseases.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in metalloenzyme mimicry and catalysis. Researchers have utilized this property to develop catalysts for various organic transformations, including oxidation and reduction reactions. These findings underscore the versatility of benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopentenyl]carbamate as a multifunctional molecule with diverse applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and conformational flexibility, which are critical for predicting its behavior in different chemical environments. These studies have also facilitated the design of novel derivatives with improved properties.

In conclusion, benzyl N-[(1S,4R)-4-(hydroxymethyl)cyclopentenyl]carbamate (CAS No: 141434-16-4) is a versatile compound with wide-ranging applications in organic synthesis, drug delivery, and enzyme inhibition. Its unique structure and stereochemistry make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry and medicine.